Cas no 853331-56-3 (3-(2-Chloro-3-Methoxyphenyl)Propionic Acid)

• Product Name: 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid
• CAS No: 853331-56-3
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 2602453
• PubChem ID: 329760979
• Update Time: 2025-08-05

3-(2-Chloro-3-Methoxyphenyl)Propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid
• 3-(2-Chloro-3-methoxyphenyl)propanoic acid
• 3-(2-Chloro-3-methoxyphenyl)propionic acid, 97%
• DTXSID80639958
• FIOFIGKOEGZNIK-UHFFFAOYSA-N
• 853331-56-3
• 3-(2-chloro-3-methoxyphenyl)propanoicacid
• 3-(2-Chlor-3-methoxyphenyl)propionic acid
• SCHEMBL2397158
• AKOS023439194
• DTXCID50590709

• MDL： MFCD07799635
• Inchi： 1S/C10H11ClO3/c1-14-8-4-2-3-7(10(8)11)5-6-9(12)13/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key： FIOFIGKOEGZNIK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CCC(=O)O)OC

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 144-148 °C

3-(2-Chloro-3-Methoxyphenyl)Propionic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50
• Safety Instruction： 61
• Hazardous Material Identification：

Additional information on 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid

Professional Introduction to 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid (CAS No. 853331-56-3)

3-(2-Chloro-3-Methoxyphenyl)Propionic Acid, identified by the chemical compound code CAS No. 853331-56-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural properties, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid consists of a propionic acid moiety attached to a phenyl ring substituted with both a chloro group at the 2-position and a methoxy group at the 3-position. This particular arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry and drug discovery processes.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that can modulate biological pathways associated with inflammation, pain, and metabolic disorders. The presence of both electron-withdrawing and electron-donating groups in 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid suggests that it may interact with various enzymatic systems, potentially leading to the development of new pharmacological agents. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in the arachidonic acid pathway, which is a key pathway in inflammatory responses.

One of the most compelling aspects of 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacological properties. For example, modifications at the propionic acid moiety have been explored to improve solubility and bioavailability, while alterations to the phenyl ring have been investigated for their potential to enhance binding affinity to target receptors.

The synthesis of 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid typically involves multi-step organic reactions, starting from readily available aromatic precursors. The chlorination and methylation steps are critical in establishing the correct substitution pattern on the phenyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

In academic research, 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid has been used as a substrate in studies aimed at understanding enzyme mechanisms and developing enzyme inhibitors. Its structural features make it an ideal candidate for probing the active sites of various enzymes, including cytochrome P450 enzymes and other metabolic enzymes. Such studies not only contribute to our fundamental understanding of biochemical pathways but also aid in the identification of new therapeutic targets.

The compound's potential extends beyond traditional pharmaceutical applications. In agrochemical research, derivatives of 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid have been investigated for their role as intermediates in the synthesis of plant growth regulators and pesticides. The unique combination of functional groups allows for diverse chemical modifications, enabling the creation of compounds with tailored biological activities.

Efforts are ongoing to explore the therapeutic potential of 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid in clinical settings. Preclinical studies have demonstrated promising results in models of pain management and neuroprotection. The compound's ability to interact with central nervous system receptors has sparked interest among researchers looking for novel treatments for neurological disorders. Additionally, its anti-inflammatory properties make it a candidate for developing new therapies for chronic inflammatory conditions such as rheumatoid arthritis.

The future direction of research on 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid is likely to focus on optimizing its pharmacokinetic properties and exploring its efficacy in human trials. Advances in computational chemistry and molecular modeling are expected to play a crucial role in designing derivatives with improved pharmacological profiles. Furthermore, collaborations between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications.

In conclusion, 3-(2-Chloro-3-Methoxyphenyl)Propionic Acid (CAS No. 853331-56-3) represents a significant compound with diverse applications in pharmaceuticals, agrochemicals, and biochemical research. Its unique structural features and biological activity make it a valuable tool for scientists seeking to develop new therapeutic agents and understand complex biological mechanisms. As research continues to uncover its potential, this compound is poised to make meaningful contributions to various scientific fields.